Cas no 55528-07-9 ((+)-butaclamol hydrochloride)
(+)-butaclamol hydrochloride structure
Product Name:(+)-butaclamol hydrochloride
CAS No:55528-07-9
MF:C25H32ClNO
MW:397.980686187744
CID:944090
PubChem ID:24278400
Update Time:2025-04-19
(+)-butaclamol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (+)-butaclamol hydrochloride
- SCHEMBL466962
- CHEMBL1256753
- AY 23,028
- Tox21_500187
- CCG-221491
- NCGC00260872-01
- Tox21_500075
- BDBM46859
- MLS000028755
- EU-0100187
- 55528-07-9
- ()-Butaclamol (hydrochloride)
- (+)-Butaclamol HCl
- B-168
- (y)-Butaclamol hydrochloride
- MLS001148641
- CCG-221379
- D-033
- AY 23028
- DTXSID801017434
- cid_6852400
- SMR000058425
- EU-0100475
- MFCD00082307
- (+/-)-Butaclamol hydrochloride, analytical standard, for drug analysis
- LP00187
- (+/-)-Butaclamol hydrochloride
- LP00075
- 1H-Benzo[6,7]cyclohepta[1,2,3-de]pyrido[2,1-a]isoquinolin-3-ol, 3-(1,1-dimethylethyl)-2,3,4,4a,8,9,13b,14-octahydro-, (3S,4aS,13bS)-,?hydrochloride (1:1)
- NCGC00260760-01
- (+)Butaclamol hcl
- Opera_ID_1212
- AY-23028
- (1S,6S,8S)-6-tert-butyl-3-azapentacyclo[11.8.1.03,8.09,22.016,21]docosa-9,11,13(22),16,18,20-hexaen-6-ol;hydrochloride
- AY 23038;dl-Butaclamol hydrochloride
- ( inverted question mark)-Butaclamol hydrochloride
- J-500048
- CS-0090806
- HY-122979
- (+)-Butaclamol (hydrochloride)
-
- MDL： MFCD00082307
- Inchi： 1S/C25H31NO.ClH/c1-24(2,3)25(27)13-14-26-16-21-19-9-5-4-7-17(19)11-12-18-8-6-10-20(23(18)21)22(26)15-25;/h4-10,21-22,27H,11-16H2,1-3H3;1H/t21-,22-,25-;/m0./s1
- InChI Key： QZRUMKUMFJJARD-AAJWHBHYSA-N
- SMILES： Cl.O[C@]1(CCN2C[C@H]3C4C=CC=CC=4CCC4=CC=CC(=C34)[C@@H]2C1)C(C)(C)C
Computed Properties
- Exact Mass: 397.21700
- Monoisotopic Mass: 397.2172423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 1
- Complexity: 553
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Solubility: H2O: 0.25 mg/mL solutions should be freshly prepared.
- PSA: 23.47000
- LogP: 5.58470
- Optical Activity: [α]27/D +222° in methanol(lit.)
(+)-butaclamol hydrochloride Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- RTECS：DE8039700
(+)-butaclamol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B920839-5mg |
(+)-Butaclamol hydrochloride |
55528-07-9 | 5mg |
￥1,129.50 | 2022-10-10 | ||
| TRC | B694310-5mg |
(+)-Butaclamol Hydrochloride |
55528-07-9 | 5mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B694310-10mg |
(+)-Butaclamol Hydrochloride |
55528-07-9 | 10mg |
$ 150.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-252525-5mg |
(+)-Butaclamol hydrochloride, |
55528-07-9 | 5mg |
￥903.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-252525-5 mg |
(+)-Butaclamol hydrochloride, |
55528-07-9 | 5mg |
￥903.00 | 2023-07-11 |
(+)-butaclamol hydrochloride Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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